Cas no 921125-83-9 (1-(4-tert-butylphenyl)-3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea)

• Product Name: 1-(4-tert-butylphenyl)-3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea
• CAS No: 921125-83-9
• MF: C₂₁H₂₆N₆O₂
• MW: 394.470143795013
• CID: 6551648
• Update Time: 2025-10-22

1-(4-tert-butylphenyl)-3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylphenyl)-3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea
• 1-(4-tert-butylphenyl)-3-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]urea

• Inchi： 1S/C21H26N6O2/c1-5-29-18-12-10-17(11-13-18)27-19(24-25-26-27)14-22-20(28)23-16-8-6-15(7-9-16)21(2,3)4/h6-13H,5,14H2,1-4H3,(H2,22,23,28)
• InChI Key： GBOGJJJYSWAJPO-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C(C)(C)C)C=C1)C(NCC1N(C2=CC=C(OCC)C=C2)N=NN=1)=O

Additional information on 1-(4-tert-butylphenyl)-3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea

Introduction to 1-(4-tert-butylphenyl)-3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea (CAS No. 921125-83-9)

1-(4-tert-butylphenyl)-3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea (CAS No. 921125-83-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of ureas and features a unique structural combination of a tert-butylphenyl group, an ethoxyphenyl group, and a tetrazole moiety. The integration of these functional groups endows the molecule with a range of biological activities, making it a promising candidate for drug development.

The tert-butylphenyl group is known for its lipophilic properties, which can enhance the compound's ability to cross biological membranes and reach target sites within the body. This characteristic is particularly valuable in the design of drugs that need to penetrate specific tissues or cells. The ethoxyphenyl group, on the other hand, contributes to the compound's solubility and stability, which are crucial for both in vitro and in vivo studies. The tetrazole moiety is a versatile functional group that can participate in various biological interactions, including metal chelation and hydrogen bonding, thereby influencing the compound's pharmacological profile.

Recent research has focused on the potential of 1-(4-tert-butylphenyl)-3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. The ability to modulate these kinases makes this compound a potential lead for developing novel therapeutic agents.

In addition to its enzymatic inhibition properties, 1-(4-tert-butylphenyl)-3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea has been investigated for its anti-inflammatory effects. In vitro assays have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 1-(4-tert-butylphenyl)-3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea have also been studied extensively. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. Its lipophilic nature facilitates its distribution to target tissues, while its stability ensures sustained activity over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-tert-butylphenyl)-3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The synthesis of 1-(4-tert-butylphenyl)-3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea involves several well-established chemical reactions. The process typically begins with the preparation of the tert-butylphenyl urea intermediate through a reaction between tert-butylaniline and isocyanate. The ethoxyphenyldiazonium salt is then generated from 4-methoxybenzene diazonium tetrafluoroborate and subsequently converted into the corresponding tetrazole using sodium azide under appropriate conditions. Finally, the urea intermediate is coupled with the tetrazole derivative to yield the final product.

The versatility of 1-(4-tert-butylphenyl)-3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea extends beyond its primary therapeutic applications. Researchers are exploring its potential as a tool compound in biochemical assays and as a scaffold for developing related compounds with enhanced properties. For example, modifications to the tert-butyl or ethoxy groups can be made to fine-tune the compound's pharmacological profile and optimize its therapeutic index.

In conclusion, 1-(4-tert-butylphenyl)-3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ymethyl}urea (CAS No. 921125-83-9) represents a promising molecule with a diverse range of biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry.